4-{[(3-fluorophenyl)amino]carbonyl}phenyl 1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: [4-[(3-fluorophenyl)carbamoyl]phenyl] 1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C18H14FN3O3/c1-22-10-9-16(21-22)18(24)25-15-7-5-12(6-8-15)17(23)20-14-4-2-3-13(19)11-14/h2-11H,1H3,(H,20,23)
• InChI Key: PFMATWXXEHYFAX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)OC2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C18H14FN3O3
• Molecular Weight: 339.3 g/mol

Description

The compound “4-{[(3-fluorophenyl)amino]carbonyl}phenyl 1-methyl-1H-pyrazole-3-carboxylate” is a complex organic molecule. It contains a pyrazole core, which is a five-membered ring with two nitrogen atoms. The pyrazole ring is substituted with a 1-methyl group and a 3-carboxylate group. The carboxylate group is further connected to a phenyl ring, which is substituted with a carbonyl group that is linked to a 3-fluorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrazole ring, which is a heterocyclic aromatic ring with two nitrogen atoms. The pyrazole ring is substituted with a 1-methyl group and a 3-carboxylate group. The carboxylate group is further connected to a phenyl ring, which is substituted with a carbonyl group that is linked to a 3-fluorophenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of the polar carboxylate group could enhance its solubility in polar solvents. The fluorine atom in the 3-fluorophenyl group could also affect its chemical reactivity.

Future Directions

The future research on this compound could focus on exploring its potential biological activities, optimizing its synthesis route, and studying its reaction mechanisms. The compound could also be modified to create new derivatives with enhanced properties.